Cas no 2034401-25-5 (N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide)
N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide
- AKOS032459192
- F6512-2078
- 2034401-25-5
- N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide
- N-((4-cyclohexylthiazol-2-yl)methyl)naphthalene-1-sulfonamide
-
- Inchi: 1S/C20H22N2O2S2/c23-26(24,19-12-6-10-15-7-4-5-11-17(15)19)21-13-20-22-18(14-25-20)16-8-2-1-3-9-16/h4-7,10-12,14,16,21H,1-3,8-9,13H2
- InChI Key: OTYKHJCROQUERG-UHFFFAOYSA-N
- SMILES: S1C(CNS(C2=CC=CC3C=CC=CC2=3)(=O)=O)=NC(=C1)C1CCCCC1
Computed Properties
- Exact Mass: 386.11227030g/mol
- Monoisotopic Mass: 386.11227030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 95.7Ų
N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-2078-2μmol |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-5μmol |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-10μmol |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-20μmol |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-1mg |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-2mg |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-3mg |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-4mg |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-5mg |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2078-10mg |
N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]naphthalene-1-sulfonamide |
2034401-25-5 | 10mg |
$79.0 | 2023-09-08 |
N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide
Comprehensive Overview of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide (CAS No. 2034401-25-5)
The compound N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide (CAS No. 2034401-25-5) is a specialized sulfonamide derivative with a unique molecular structure that combines a thiazole ring and a naphthalene sulfonamide moiety. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in various research fields, including medicinal chemistry, material science, and biochemical applications. The presence of both cyclohexyl and thiazole groups enhances its potential for interactions with biological targets, while the naphthalene sulfonamide component contributes to its stability and solubility profile.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery and development. Researchers are particularly intrigued by the potential of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide as a scaffold for designing novel enzyme inhibitors or receptor modulators. Its thiazole ring is known to exhibit bioactive properties, often found in compounds with antimicrobial, anti-inflammatory, or anticancer activities. This has led to increased scrutiny of its structure-activity relationships (SAR) and pharmacokinetic properties in preclinical studies.
The synthesis of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and industrial applications, particularly in the development of high-performance materials or biocompatible coatings.
From an industrial perspective, N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide has garnered attention for its potential role in advanced polymer formulations. Its sulfonamide group can act as a cross-linking agent, improving the mechanical and thermal properties of synthetic resins. Additionally, its aromatic naphthalene core may contribute to UV stability, making it a candidate for photoprotective coatings in automotive or aerospace industries.
Environmental and safety considerations are paramount when handling N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Its biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the global push toward green chemistry and sustainable manufacturing.
In the context of drug discovery, N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide is being explored for its potential to modulate protein-protein interactions (PPIs), a hot topic in precision medicine. The compound's ability to bind selectively to biological targets could pave the way for next-generation therapeutics targeting diseases such as neurodegenerative disorders or metabolic syndromes. Computational modeling and high-throughput screening (HTS) are often employed to evaluate its efficacy and selectivity.
The commercial availability of N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide (CAS No. 2034401-25-5) is limited, with most suppliers catering to research institutions and pharmaceutical companies. Pricing and batch-specific certifications vary depending on the supplier, emphasizing the need for due diligence when sourcing the compound. Its patent status and intellectual property landscape are also critical factors for organizations considering its use in proprietary formulations.
Looking ahead, the scientific community anticipates further breakthroughs involving N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide, particularly in nanotechnology and targeted drug delivery. Its molecular versatility and tunable properties make it a promising candidate for innovative applications beyond traditional domains. As research progresses, collaborations between academia and industry will be essential to unlock its full potential.
2034401-25-5 (N-(4-cyclohexyl-1,3-thiazol-2-yl)methylnaphthalene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)